Cas no 1158132-59-2 ((2E)-3-(furan-2-yl)-1-[3-(hydroxymethyl)piperidin-1-yl]prop-2-en-1-one)

• Product Name: (2E)-3-(furan-2-yl)-1-[3-(hydroxymethyl)piperidin-1-yl]prop-2-en-1-one
• CAS No: 1158132-59-2
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5073567
• Update Time: 2025-07-19

(2E)-3-(furan-2-yl)-1-[3-(hydroxymethyl)piperidin-1-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(furan-2-yl)-1-[3-(hydroxymethyl)piperidin-1-yl]prop-2-en-1-one
• (E)-3-(furan-2-yl)-1-[3-(hydroxymethyl)piperidin-1-yl]prop-2-en-1-one
• (E)-3-(Furan-2-yl)-1-(3-(hydroxymethyl)piperidin-1-yl)prop-2-en-1-one
• 3-(Furan-2-yl)-1-(3-(hydroxymethyl)piperidin-1-yl)prop-2-en-1-one

• Inchi： 1S/C13H17NO3/c15-10-11-3-1-7-14(9-11)13(16)6-5-12-4-2-8-17-12/h2,4-6,8,11,15H,1,3,7,9-10H2/b6-5+
• InChI Key： ANIUKXZCSXRNCG-AATRIKPKSA-N
• SMILES： OCC1CN(C(/C=C/C2=CC=CO2)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• XLogP3: 1
• Topological Polar Surface Area: 53.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on (2E)-3-(furan-2-yl)-1-[3-(hydroxymethyl)piperidin-1-yl]prop-2-en-1-one

Comprehensive Overview of (2E)-3-(furan-2-yl)-1-[3-(hydroxymethyl)piperidin-1-yl]prop-2-en-1-one (CAS No. 1158132-59-2)

The compound (2E)-3-(furan-2-yl)-1-[3-(hydroxymethyl)piperidin-1-yl]prop-2-en-1-one, with the CAS No. 1158132-59-2, is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This enone derivative features a furan ring and a hydroxymethyl-substituted piperidine moiety, making it a promising candidate for various pharmaceutical applications. Its molecular framework is particularly interesting due to the presence of both hydrogen bond donors and acceptors, which are critical for interactions with biological targets.

In recent years, researchers have focused on the potential of (2E)-3-(furan-2-yl)-1-[3-(hydroxymethyl)piperidin-1-yl]prop-2-en-1-one as a scaffold for kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. The furan-piperidine hybrid structure of this compound offers a versatile platform for designing selective kinase modulators, addressing the growing demand for targeted therapies in precision medicine.

The synthesis of CAS No. 1158132-59-2 typically involves a Michael addition reaction between a furan-derived enone and a hydroxymethyl-substituted piperidine. This method ensures high yield and purity, which are essential for pharmaceutical development. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the compound's identity and assess its stability under various conditions. These quality control measures are crucial for ensuring reproducibility in research and industrial applications.

One of the most searched topics related to this compound is its bioavailability and metabolic stability. Given the increasing emphasis on drug-like properties in early-stage drug discovery, scientists are investigating how structural modifications of (2E)-3-(furan-2-yl)-1-[3-(hydroxymethyl)piperidin-1-yl]prop-2-en-1-one can enhance its pharmacokinetic profile. For instance, the hydroxymethyl group on the piperidine ring may be leveraged to improve solubility, a common challenge in developing orally active drugs.

Another area of interest is the compound's potential as a building block for combinatorial chemistry. With the rise of high-throughput screening and fragment-based drug design, CAS No. 1158132-59-2 serves as a valuable intermediate for generating diverse libraries of analogs. This approach aligns with the current trend of accelerated drug discovery, where time-efficient strategies are prioritized to meet unmet medical needs.

Environmental and green chemistry considerations are also relevant to the discussion of this compound. Researchers are exploring sustainable synthesis routes for (2E)-3-(furan-2-yl)-1-[3-(hydroxymethyl)piperidin-1-yl]prop-2-en-1-one, such as catalytic methods that minimize waste and energy consumption. This aligns with the broader pharmaceutical industry's shift toward eco-friendly manufacturing practices, a topic frequently searched by professionals and academics alike.

In summary, (2E)-3-(furan-2-yl)-1-[3-(hydroxymethyl)piperidin-1-yl]prop-2-en-1-one (CAS No. 1158132-59-2) represents a multifaceted compound with significant potential in drug development and chemical research. Its unique structure, combined with its applicability in kinase inhibition and combinatorial chemistry, makes it a subject of ongoing investigation. As the scientific community continues to explore its properties and derivatives, this compound is poised to contribute to advancements in personalized medicine and sustainable chemistry.